benzaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone

• IUPAC Name: 2-N-[(E)-benzylideneamino]-4-N,6-N-diphenyl-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C22H19N7/c1-4-10-17(11-5-1)16-23-29-22-27-20(24-18-12-6-2-7-13-18)26-21(28-22)25-19-14-8-3-9-15-19/h1-16H,(H3,24,25,26,27,28,29)/b23-16+
• InChI Key: BAZYTRMGSQCWMO-XQNSMLJCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NNC2=NC(=NC(=N2)NC3=CC=CC=C3)NC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/NC2=NC(=NC(=N2)NC3=CC=CC=C3)NC4=CC=CC=C4
• Molecular Formula: C22H19N7
• Molecular Weight: 381.4 g/mol

Description

Benzaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly used as a reagent for the determination of various metal ions in solution. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Mechanism of Action

The mechanism of action of benzaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone involves the formation of a complex with metal ions in solution. The compound contains two nitrogen atoms that can coordinate with metal ions, forming stable complexes. The formation of the complex results in a change in the UV-Vis absorbance spectrum of the compound, which can be used to detect the presence of metal ions in solution.
Biochemical and Physiological Effects:
Benzaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone has not been extensively studied for its biochemical and physiological effects. However, the compound has been shown to be non-toxic and has low cytotoxicity, making it a suitable reagent for use in biological systems.

Advantages and Limitations for Lab Experiments

One major advantage of benzaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone is its high selectivity for metal ions in solution. The compound has been shown to selectively react with metal ions such as copper, nickel, and cobalt, making it a valuable reagent for the determination of these ions in solution. However, one limitation of the compound is its limited solubility in water, which can affect its use in aqueous solutions.

Future Directions

There are several future directions for the use of benzaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone in scientific research. One potential direction is the development of biosensors for the detection of metal ions in biological samples. The compound has also been shown to have potential as a fluorescent probe for the detection of metal ions in solution. Additionally, the compound could be modified to improve its solubility in water, making it more suitable for use in aqueous solutions.

Scientific Research Applications

Benzaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone has been widely used in scientific research for the determination of various metal ions in solution. The compound has been shown to selectively react with metal ions such as copper, nickel, and cobalt, forming stable complexes that can be easily detected using UV-Vis spectroscopy. The compound has also been used in the development of biosensors for the detection of metal ions in biological samples.